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Compound of Interest

Compound Name: sPLA2-X inhibitor 31

Cat. No.: B11936692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and

application of sPLA2-X inhibitor 31, a potent and selective inhibitor of the secreted

phospholipase A2 group X (sPLA2-X). The provided protocols and data are intended to

facilitate its use in research and drug development.

Chemical and Physical Properties
sPLA2-X inhibitor 31, with the IUPAC name 3-[3-[2-carbamoyl-6-(trifluoromethoxy)indol-1-

yl]phenyl]propanoic acid, is a small molecule inhibitor with a molecular weight of 392.33 g/mol .

Its chemical formula is C₁₉H₁₅F₃N₂O₄.
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Property Value Source

Molecular Formula C₁₉H₁₅F₃N₂O₄ [1]

Molecular Weight 392.33 g/mol [1]

IUPAC Name

3-[3-[2-carbamoyl-6-

(trifluoromethoxy)indol-1-

yl]phenyl]propanoic acid

[1]

CAS Number 2241025-50-1 [1]

Appearance Solid -

Purity >98% (HPLC) -

Solubility and Storage
sPLA2-X inhibitor 31 is soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility Source

DMSO 10 mM -

Storage:

Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.

In Solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for up to 6 months. It is

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Biological Activity
sPLA2-X inhibitor 31 is a highly potent and selective inhibitor of sPLA2-X. Its inhibitory activity

has been characterized with the following IC₅₀ values:
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Target IC₅₀ (nM)
Selectivity vs.
sPLA2-X

Source

sPLA2-X 26 - [1]

sPLA2-IIa 310 12-fold [1]

sPLA2-V 2230 86-fold [1]

sPLA2-X is a key enzyme in the arachidonic acid cascade, responsible for the release of

arachidonic acid from phospholipids in cell membranes. By inhibiting sPLA2-X, this compound

can modulate downstream inflammatory pathways.

Signaling Pathway
sPLA2-X inhibitor 31 targets the initial step of the arachidonic acid signaling pathway. The

diagram below illustrates the mechanism of action.
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Caption: sPLA2-X signaling pathway and the inhibitory action of inhibitor 31.

Experimental Protocols
The following protocols are based on the methodologies described in the primary literature

introducing sPLA2-X inhibitor 31[1].

Preparation of Stock Solution
This protocol describes the preparation of a 10 mM stock solution of sPLA2-X inhibitor 31 in

DMSO.

Materials:

sPLA2-X inhibitor 31 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Calculate the mass of sPLA2-X inhibitor 31 required to prepare the desired volume of a 10

mM stock solution. (Molecular Weight = 392.33 g/mol ).

For 1 mL of 10 mM stock, weigh out 3.92 mg of the inhibitor.

Aseptically weigh the calculated amount of the inhibitor and transfer it to a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly until the inhibitor is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be applied to aid dissolution.

Store the stock solution at -20°C or -80°C in single-use aliquots.

In Vitro sPLA2 Activity Assay
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This protocol outlines a general procedure for determining the inhibitory activity of sPLA2-X
inhibitor 31 against sPLA2 enzymes. This is a representative protocol; specific assay

conditions may need to be optimized.

Materials:

Recombinant human sPLA2-X, sPLA2-IIa, or sPLA2-V

sPLA2-X inhibitor 31 stock solution (10 mM in DMSO)

Assay Buffer (e.g., 50 mM HEPES, 1 mM CaCl₂, 0.005% Triton X-100, pH 7.4)

Fluorescent sPLA2 substrate (e.g., a proprietary substrate from a commercial kit)

96-well black microplate

Plate reader capable of fluorescence measurement

Experimental Workflow Diagram:
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Caption: Workflow for the in vitro sPLA2 activity assay.
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Procedure:

Prepare Reagents:

Dilute the sPLA2 enzyme to the desired working concentration in Assay Buffer.

Prepare serial dilutions of the sPLA2-X inhibitor 31 stock solution in Assay Buffer. Ensure

the final DMSO concentration is consistent across all wells and does not exceed a level

that affects enzyme activity (typically ≤1%).

Prepare the fluorescent sPLA2 substrate according to the manufacturer's instructions.

Assay Plate Setup:

Add the serially diluted inhibitor solutions to the wells of a 96-well black microplate. Include

wells for a positive control (enzyme without inhibitor) and a negative control (buffer without

enzyme).

Enzyme Addition:

Add the diluted sPLA2 enzyme to all wells except the negative control wells.

Pre-incubation:

Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow

the inhibitor to bind to the enzyme.

Substrate Addition and Reaction:

Initiate the enzymatic reaction by adding the fluorescent sPLA2 substrate to all wells.

Immediately transfer the plate to a plate reader pre-heated to 37°C.

Fluorescence Measurement:

Measure the fluorescence intensity at appropriate excitation and emission wavelengths at

regular intervals for a specified duration (e.g., 30-60 minutes).
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Data Analysis:

Determine the rate of reaction for each inhibitor concentration by calculating the slope of

the linear portion of the fluorescence versus time curve.

Plot the percentage of enzyme inhibition against the logarithm of the inhibitor

concentration.

Calculate the IC₅₀ value by fitting the data to a suitable dose-response curve (e.g., a four-

parameter logistic model).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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